(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine
Overview
Description
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a cyclopropylamine derivative of pyridazine, which has a broad range of biological and pharmacological activities. The purpose of
Scientific Research Applications
Amination Reactions
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine derivatives are significant in amination reactions. A study conducted by Garlapati et al. (2012) explored the synthesis of 6-halo-2-cyclopropyl-3-(pyridyl-3-ylmethyl) quinazolin-4(3H)-one derivatives, which were then used for amination reactions with various amines. The research focused on optimizing reaction conditions with different catalysts, bases, and solvents, finding that a combination of Pd2(dba)3 with DavePhos (L3) was most effective (Garlapati, Pottabathini, Gurram, Chaudhary, Chunduri, & Patro, 2012).
Synthesis of Pharmacologically Active Compounds
Johnston et al. (2008) reported on the synthesis of pharmacologically active 6-(pyrazolo[1,5-a]pyridin-3-yl)pyridazinones through cycloaddition and condensation processes. These compounds, derived from 6-alkyl-4-oxohex-5-ynoates and hydrazine, demonstrate the potential of pyridazin-3-yl derivatives in developing pharmacologically relevant structures (Johnston, Allcock, Jiang, Collier, Blakli, Rosair, Bailey, Morgan, Kohno, & Adams, 2008).
Anticancer Activity
A significant application of these compounds is in anticancer research. Dam et al. (2017) synthesized novel copper and zinc imidazo[1,2-a]pyridine complexes, including copper 6-bromo-N-cyclohexyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine acetate. This compound demonstrated potent anticancer activity against various cancer cell lines, showing the relevance of bromo-pyridazin-3-yl derivatives in cancer research (Dam, Ismail, Kurebwa, Gangat, Harmse, Marques, Lemmerer, Bode, & de Koning, 2017).
Insecticidal Chemistry
Buysse et al. (2017) discovered aphicidal properties in [6-(3-pyridyl)pyridazin-3-yl]amides, initially designed as herbicides. This demonstrates the potential of pyridazin-3-yl derivatives in developing new insecticidal agents (Buysse, Yap, Hunter, Babcock, & Huang, 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-bromo-N-cyclopropylpyridazin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3/c8-6-3-4-7(11-10-6)9-5-1-2-5/h3-5H,1-2H2,(H,9,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYHBLFJJEGMXRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=NN=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201282417 |
Source
|
| Record name | 6-Bromo-N-cyclopropyl-3-pyridazinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201282417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine | |
CAS RN |
1353972-18-5 |
Source
|
| Record name | 6-Bromo-N-cyclopropyl-3-pyridazinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353972-18-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-N-cyclopropyl-3-pyridazinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201282417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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